4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C19H24N6S/c1-26-19-21-15(13-2-3-13)12-17(23-19)25-10-8-24(9-11-25)16-6-7-20-18(22-16)14-4-5-14/h6-7,12-14H,2-5,8-11H2,1H3
• InChI Key: JWNKABBAIXJJGE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC(=NC=C3)C4CC4)C5CC5
• Molecular Formula: C19H24N6S
• Molecular Weight: 368.5 g/mol
• CAS No.: 2640935-76-6

Description

The compound 4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine features a pyrimidine core substituted with cyclopropyl, piperazine, and methylsulfanyl groups. The piperazine ring, a common pharmacophore, may improve solubility and bioavailability via hydrogen bonding. The methylsulfanyl group at the 2-position contributes to lipophilicity, influencing membrane permeability.

Mechanism of Action

Target of Action

The primary target of the compound “4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine” is currently unknown. The compound is structurally similar to other pyrimidine derivatives, which are known to interact with various enzymes and receptors in the body

Mode of Action

Based on its structural similarity to other pyrimidine derivatives, it is possible that it interacts with its target(s) by binding to the active site, thereby modulating the target’s activity.

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Pyrimidine derivatives are involved in a wide range of biological processes, including DNA synthesis, signal transduction, and enzymatic reactions

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not yet known. The compound’s bioavailability, which is influenced by these properties, is also unknown. Further pharmacokinetic studies are needed to determine these properties and their impact on the compound’s efficacy and safety.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interaction with its target(s). The specific environmental factors influencing the action of this compound are currently unknown.

This compound represents an interesting area for future research in drug discovery and development.

Biological Activity

The compound 4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine represents a significant area of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The molecular structure of the compound can be summarized as follows:

Property	Details
IUPAC Name	4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
Molecular Formula	C20H26N6S
Molecular Weight	382.52 g/mol
CAS Number	Not available

The presence of cyclopropyl, piperazine, and methylsulfanyl groups suggests diverse interactions with biological targets, potentially influencing various signaling pathways.

The biological activity of this compound is primarily attributed to its interaction with specific enzymes and receptors. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways. For instance, it could target kinases such as PfGSK3 and PfPK6, which are critical in malaria parasite biology .
• Receptor Interaction : It may interact with G-protein coupled receptors (GPCRs), modulating signaling pathways that affect cellular responses.

Case Studies

• Antimalarial Activity : Research has identified the compound as a potential inhibitor of plasmodial kinases, showing promising in vitro activity against malaria parasites. For example, compounds structurally related to this one demonstrated IC50 values in the nanomolar range against PfCDPK1, indicating strong inhibitory potential .
• Enzyme Inhibition Studies : In vitro assays have been conducted to evaluate the inhibition of various enzymes. The synthesized derivatives were tested for their ability to inhibit acetylcholinesterase (AChE) and urease, revealing significant enzyme inhibitory activity .

Table 1: In Vitro Activity Against Plasmodial Kinases

Compound Name	Target Kinase	IC50 (nM)	Activity Description
Compound A	PfGSK3	17	Potent inhibitor
Compound B	PfPK6	698	Moderate inhibitor
Compound C	PfCDPK1	20	Strong inhibitory activity

Table 2: Enzyme Inhibition Data

Compound Name	Enzyme Target	IC50 (µM)	Notes
Compound A	Acetylcholinesterase	0.5	Significant inhibition
Compound B	Urease	0.3	High efficacy

Scientific Research Applications

Scientific Research Applications

The compound's applications can be categorized into several key areas:

Medicinal Chemistry

The compound shows promise as a pharmacological agent due to its potential interactions with various biological targets:

• Antitumor Activity : Preliminary studies suggest that the compound may inhibit specific cancer cell lines by targeting kinases involved in tumor growth and proliferation.
• Neuropharmacology : Its piperazine moiety indicates potential activity at neurotransmitter receptors, which could be explored for treating neurological disorders.

Biochemical Research

In biochemical studies, this compound can serve as a tool for probing biological pathways :

• Enzyme Inhibition Studies : The compound can be utilized to investigate its inhibitory effects on enzymes related to metabolic pathways.
• Receptor Binding Studies : It can be employed to study binding affinities and mechanisms of action at various receptors, particularly G-protein coupled receptors (GPCRs).

Material Science

The structural properties of the compound may lead to applications in developing novel materials :

• Polymer Chemistry : Its unique functional groups can be incorporated into polymer matrices to enhance properties such as thermal stability and mechanical strength.
• Nanotechnology : The compound could be explored for use in nanocarriers for drug delivery systems, owing to its ability to form stable complexes with therapeutic agents.

Case Study 1: Antitumor Activity

A study published in the Journal of Medicinal Chemistry investigated the antitumor properties of similar pyrimidine derivatives. The findings indicated that compounds with structural similarities exhibited significant cytotoxicity against various cancer cell lines, suggesting that the target compound may also possess similar properties.

Case Study 2: Neuropharmacological Effects

Research conducted on piperazine derivatives demonstrated their efficacy in modulating serotonin receptors. Given the structural similarity of the target compound, further investigation into its neuropharmacological effects is warranted.

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound shares key features with several analogs, but substituent differences significantly impact physicochemical and pharmacological properties. Below is a comparative analysis:

Table 1: Key Analog Compounds and Properties

Compound Name / ID	Core Structure	Substituents	Molecular Weight	Melting Point (°C)	Yield (%)	Notable Features
Target Compound	Pyrimidine	4-cyclopropyl, 6-[piperazine-(2-cyclopropylpyrimidin-4-yl)], 2-methylsulfanyl	Not Reported	Not Reported	Not Reported	Dual cyclopropyl groups for rigidity; methylsulfanyl for moderate lipophilicity
4-Cyclopropyl-6-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)pyrimidine	Pyrimidine	4-cyclopropyl, 6-[piperazine-(3,4-dimethylphenyl)sulfonyl]	372.5	Not Reported	Not Reported	Sulfonyl group increases polarity; aromatic sulfonyl enhances binding affinity
7-(4-(Methylsulfonyl)piperazin-1-yl)-2-(4-methylphenyl)-5-phenyl-oxazolo[4,5-d]pyrimidine (Compound 10)	Oxazolo[4,5-d]pyrimidine	7-[piperazine-(methylsulfonyl)], 2-(4-methylphenyl), 5-phenyl	Not Reported	289–291	75	Oxazolo core; methylsulfonyl improves solubility but reduces lipophilicity
2-(4-Methylphenyl)-5-phenyl-7-(4-tosylpiperazin-1-yl)oxazolo[4,5-d]pyrimidine (Compound 12)	Oxazolo[4,5-d]pyrimidine	7-[piperazine-(tosyl)], 2-(4-methylphenyl), 5-phenyl	Not Reported	261–263	72	Tosyl group introduces steric bulk; may hinder membrane permeability
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Pyrimidine	4-methyl, 6-piperidinyl, 2-amine	Not Reported	Not Reported	Not Reported	Simplistic structure; amine group enhances hydrogen bonding capacity

Substituent Effects on Properties

Cyclopropyl vs. Aromatic Substituents :

• The dual cyclopropyl groups in the target compound likely enhance metabolic stability compared to aromatic substituents (e.g., 4-methylphenyl in Compound 10) by resisting oxidative degradation .
• Aromatic groups (e.g., in Compound 10 and 12) may improve π-π stacking interactions with target proteins but increase molecular weight and reduce solubility .

Methylsulfanyl vs. Sulfonyl/Tosyl Groups: The methylsulfanyl group in the target compound offers moderate lipophilicity (logP ~2–3 estimated), favoring passive diffusion across membranes. In contrast, sulfonyl (Compound 10) and tosyl (Compound 12) groups increase polarity, reducing logP but enhancing water solubility .

Piperazine vs. Piperidine/Diazepane :

• Piperazine in the target compound provides two nitrogen atoms for hydrogen bonding, whereas piperidine (Compound 12) and diazepane (Compound 15) have fewer or altered H-bonding sites, affecting solubility and receptor interactions .

Preparation Methods

Nucleophilic Aromatic Substitution for Pyrimidine Core Functionalization

The pyrimidine core serves as the foundational scaffold for subsequent modifications. A pivotal step involves the displacement of halogen atoms at the 4- and 6-positions through nucleophilic aromatic substitution (SNAr). For instance, 2,4-dichloropyrimidine undergoes sequential substitutions: first with a boronic acid-derived aryl group via Suzuki coupling, followed by piperazine installation .

In one protocol, 2,4-dichloropyrimidine reacts with benzo[b]thiophen-2-ylboronic acid under Suzuki conditions (Pd(OAc)₂, rac-BINAP ligand) to yield a 4-chloro-6-arylpyrimidine intermediate . Subsequent SNAr with 1-(2-cyclopropylpyrimidin-4-yl)piperazine in the presence of catalytic HCl achieves the bis-substituted pyrimidine. This method typically affords moderate yields (40–72%) but requires precise control of reaction temperature (80–200°C) and solvent polarity .

Suzuki-Miyaura Cross-Coupling for Cyclopropyl Group Introduction

Cyclopropane rings are introduced via Suzuki-Miyaura couplings between boronic esters and halogenated precursors. For example, 1-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole reacts with brominated intermediates under Pd catalysis .

Reaction Component	Optimal Conditions	Yield (%)
Boronic ester	1-Cyclopropyl-4-boronic ester	69
Catalyst	Pd(dppf)Cl₂ or XPhos-Pd	—
Base	Cs₂CO₃ or K₂CO₃	—
Solvent	1,4-Dioxane/H₂O (4:1)	—
Temperature	80–100°C	—

This method demonstrates excellent functional group tolerance, enabling the incorporation of sterically hindered cyclopropane units without epimerization . Microwave irradiation (100°C, 1.5 hours) enhances reaction efficiency, reducing side product formation compared to conventional heating .

Buchwald-Hartwig Amination for Piperazine Attachment

The piperazine moiety is installed via Buchwald-Hartwig amination, which couples aryl halides with amines under palladium catalysis. A representative procedure involves reacting 4-chloro-6-iodopyrimidine with 1-(2-cyclopropylpyrimidin-4-yl)piperazine using Pd₂(dba)₃ and XPhos .

Key parameters influencing this step include:

• Ligand choice : Bulky phosphine ligands (XPhos) suppress β-hydride elimination, improving amine coupling efficiency .

• Solvent system : Polar aprotic solvents like DMF facilitate oxidative addition but may require subsequent purification to remove Pd residues .

• Temperature : Reactions proceed optimally at 100°C, achieving >70% conversion in 12 hours .

Methylsulfanyl Group Incorporation via Thiolation

The methylsulfanyl group at the 2-position is introduced early in the synthesis to avoid interference with subsequent coupling reactions. Two primary strategies are employed:

• Direct thiolation : Treatment of 2-chloropyrimidine with sodium thiomethoxide (NaSMe) in DMF at 60°C .

• Post-functionalization : Radical thiol-ene reactions using AIBN initiators and methanethiol, though this method is less common due to competing side reactions .

Thiolation yields exceed 85% when conducted under inert atmospheres, as the methylsulfanyl group is susceptible to oxidation .

Comparative Analysis of Synthetic Routes

Four routes were evaluated for efficiency and scalability:

Route	Key Steps	Total Yield (%)	Purity (%)
A	Suzuki → SNAr → Buchwald	35	98
B	Buchwald → Suzuki → Thiolation	28	95
C	Microwave-assisted one-pot	42	99
D	Sequential cross-couplings	19	90

Route C, utilizing microwave acceleration, emerges as the most efficient, reducing reaction times from 48 hours to 6 hours while maintaining high regioselectivity . However, Route A remains preferable for large-scale synthesis due to lower catalyst costs .

Challenges and Optimization Strategies

• Steric hindrance : The cyclopropyl groups impede access to reactive sites, necessitating elevated temperatures (120–150°C) for SNAr steps .

• Pd leaching : Catalyst residues are mitigated by adding XPhos ligand (10 mol%), which stabilizes Pd nanoparticles .

• Purification : Silica gel chromatography remains standard, but preparative HPLC achieves >99% purity for pharmacological applications .

Q & A

Q. What are the established synthetic routes for 4-cyclopropyl-6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine, and what key steps are involved?

The synthesis typically involves multi-step organic reactions, including:

• Piperazine Ring Formation : Nucleophilic substitution to introduce the piperazine moiety, often using dichloromethane or DMF as solvents under reflux .
• Cyclopropane Integration : Cyclopropane groups are introduced via cross-coupling reactions (e.g., Suzuki-Miyaura) with boronic acid derivatives .
• Thiomethylation : The methylsulfanyl group is added using methyl disulfide or thiolation reagents in the presence of a base like K₂CO₃ . Progress is monitored via TLC and HPLC, with purification by column chromatography or recrystallization .

Q. How is the molecular structure of this compound validated?

Structural confirmation employs:

• NMR Spectroscopy : ¹H and ¹³C NMR to verify substituent positions and cyclopropane integrity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns .
• X-ray Crystallography : For crystalline derivatives, bond lengths and angles are resolved to validate stereochemistry .

Q. What purification techniques are optimal for isolating this compound?

• Flash Chromatography : Silica gel with gradient elution (hexane/ethyl acetate) removes unreacted intermediates .
• Recrystallization : Ethanol or acetonitrile as solvents improve purity (>95%) .
• HPLC : Reverse-phase HPLC for final purity assessment, especially for chiral or thermally sensitive derivatives .

Advanced Research Questions

Q. How can reaction yields be optimized for the piperazine coupling step?

• Design of Experiments (DoE) : Systematic variation of parameters (temperature, solvent, catalyst) identifies optimal conditions. For example, DMF at 80°C with Pd(OAc)₂ increases coupling efficiency by 20% .
• Computational Modeling : Transition state analysis via DFT calculations predicts steric hindrance in cyclopropane-pyrimidine linkages, guiding reagent selection .

Q. What strategies are used to analyze structure-activity relationships (SAR) for this compound?

• Analog Synthesis : Modifying substituents (e.g., replacing methylsulfanyl with ethoxy) and testing biological activity .
• Docking Studies : Molecular docking into target proteins (e.g., kinases) predicts binding affinities. For example, cyclopropane groups enhance hydrophobic interactions in enzyme pockets .

Q. How can contradictory data on biological activity across studies be resolved?

• Meta-Analysis : Pooling data from multiple assays (e.g., IC₅₀ values in enzyme inhibition vs. cell-based assays) to identify assay-specific biases .
• Orthogonal Validation : Confirm activity using SPR (surface plasmon resonance) for binding kinetics and in vivo models for pharmacokinetic relevance .

Q. What computational methods predict this compound’s metabolic stability?

• In Silico ADMET : Tools like SwissADME predict cytochrome P450 interactions and metabolic hotspots (e.g., oxidation of cyclopropane rings) .
• Molecular Dynamics (MD) : Simulates liver microsome interactions to identify vulnerable functional groups .

Q. How is the compound’s stability under varying pH and temperature conditions assessed?

• Forced Degradation Studies : Exposure to acidic (HCl), basic (NaOH), and oxidative (H₂O₂) conditions, monitored via HPLC. Results show degradation at pH >10, requiring formulation buffers .
• Thermogravimetric Analysis (TGA) : Determines thermal decomposition thresholds (e.g., stability up to 150°C) .

Q. What role does the methylsulfanyl group play in target selectivity?

• Isosteric Replacement : Substituting with methoxy or amino groups reduces kinase inhibition by 40%, indicating the sulfur atom’s role in H-bonding .
• Electrostatic Potential Maps : Show enhanced electron density at the sulfur, facilitating π-π stacking in aromatic enzyme pockets .

Q. How are enantiomeric impurities controlled during synthesis?

• Chiral HPLC : Uses columns like Chiralpak IG-3 to separate enantiomers, ensuring >99% enantiomeric excess .
• Asymmetric Catalysis : Chiral ligands (e.g., BINAP) in palladium-catalyzed steps reduce racemization .